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Compound of Interest

Compound Name: C.I. Acid red 151

Cat. No.: B12781643 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of Acid Red 151 for dyeing

silk fibers in a research and development setting. The protocols and data presented are

intended to ensure reproducibility and accurate evaluation of dyeing processes and outcomes.

Overview of Acid Red 151
Acid Red 151, also known as C.I. 26900, is a diazo acid dye widely used for dyeing protein

fibers such as silk and wool, as well as polyamides.[1][2][3] Its anionic nature allows it to form

strong ionic bonds with the cationic amino groups in silk fibroin under acidic conditions,

resulting in good color yield and fastness properties.[4]
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Property Value

C.I. Name Acid Red 151

C.I. Number 26900

CAS Number 6406-56-0

Chemical Class Diazo

Molecular Formula C22H15N4NaO4S

Molecular Weight 454.43 g/mol

Appearance Dark Red Powder

Solubility Soluble in water

Quantitative Data: Dyeing Parameters and Fastness
Properties
Optimal Dyeing Parameters
Successful and reproducible dyeing of silk with Acid Red 151 requires precise control over

several key parameters. The isoelectric point of silk fibroin is in the range of pH 4.2-5.0. Dyeing

at a pH below this point increases the number of protonated amino groups (-NH3+), enhancing

the electrostatic attraction with the anionic dye molecules.
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Parameter
Recommended
Value/Range

Notes

Dye Concentration (% owf) 1.0 - 4.0%
On the weight of fabric; adjust

for desired shade depth.

pH of Dyebath 4.0 - 5.0

Adjust with acetic acid. Optimal

dye uptake occurs in this

range.

Dyeing Temperature 85 - 95°C
Gradual temperature rise is

crucial to ensure level dyeing.

Dyeing Time 45 - 60 minutes At final dyeing temperature.

Liquor Ratio 1:20 to 1:40

Ratio of the weight of the

dyeing liquor to the weight of

the fabric.

Acetic Acid (80%) 1.0 - 2.0%
To maintain the acidic pH of

the dyebath.

Sodium Sulfate (Glauber's

Salt)
5 - 10%

Promotes dye migration and

levelness.

Colorfastness Properties of Silk Dyed with Acid Red 151
The following table summarizes the expected colorfastness ratings for silk dyed with Acid Red

151, based on standardized testing methods. The ratings are on a scale of 1 to 5, where 5

indicates the highest fastness.
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Fastness Test Rating

Light Fastness 4

Washing (Soaping) Fastness - Fading 2-3

Washing (Soaping) Fastness - Staining 2-3

Perspiration Fastness - Fading 4

Perspiration Fastness - Staining 3-4

Dry Rubbing Fastness 4

Wet Rubbing Fastness 4

Ironing Fastness - Fading 4

Ironing Fastness - Staining 4-5

Experimental Protocols
Pre-treatment of Silk Fabric (Degumming)
Objective: To remove sericin, waxes, and other impurities from the raw silk to ensure uniform

dye penetration.

Materials:

Raw silk fabric

Sodium carbonate (Na2CO3)

Non-ionic detergent

Distilled water

Procedure:

Prepare a degumming bath with 2 g/L sodium carbonate and 1 g/L non-ionic detergent in

distilled water.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12781643?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Immerse the silk fabric in the bath at a liquor ratio of 1:30.

Heat the bath to 90-95°C and maintain for 1-2 hours.

Rinse the fabric thoroughly with hot water, followed by cold water, to remove all traces of

sericin and chemicals.

Allow the fabric to air dry at room temperature.

Dyeing Protocol for Acid Red 151 on Silk
Objective: To dye the pre-treated silk fabric with Acid Red 151 to a specified shade.

Materials:

Degummed silk fabric

Acid Red 151 dye powder

Acetic acid (80%)

Sodium sulfate (anhydrous)

Distilled water

Procedure:

Accurately weigh the dry, degummed silk fabric.

Calculate the required amounts of Acid Red 151, acetic acid, and sodium sulfate based on

the weight of the fabric and the desired percentages (see Table 2.1).

Prepare the dyebath in a stainless steel or glass vessel with the calculated amount of

distilled water for the desired liquor ratio.

Dissolve the sodium sulfate in the dyebath.

Make a paste of the Acid Red 151 powder with a small amount of cold water, then dissolve it

completely by adding hot water. Add the dissolved dye to the dyebath and stir well.
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Add the calculated amount of acetic acid to the dyebath to adjust the pH to 4.0-5.0.

Immerse the wetted silk fabric into the dyebath at 40°C.

Gradually raise the temperature of the dyebath to 90°C at a rate of 1-2°C per minute.

Maintain the temperature at 90°C for 45-60 minutes, with occasional gentle stirring to ensure

even dyeing.

After dyeing, allow the dyebath to cool down to 50-60°C.

Remove the fabric from the dyebath and rinse with cold water until the water runs clear.

Post-treatment (After-washing)
Objective: To remove any unfixed dye from the fabric surface to improve wet fastness

properties.

Materials:

Non-ionic detergent

Distilled water

Procedure:

Prepare a washing bath with 1 g/L non-ionic detergent in distilled water at 40-50°C.

Wash the dyed silk fabric in this solution for 10-15 minutes.

Rinse the fabric thoroughly with cold water.

Squeeze out excess water gently and air dry the fabric away from direct sunlight.

Visualizations
Experimental Workflow for Silk Dyeing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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